ethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C26H37N3O5S2.ClH/c1-6-14-29(15-7-2)36(32,33)20-11-9-19(10-12-20)24(30)27-25-23(26(31)34-8-3)21-13-16-28(18(4)5)17-22(21)35-25;/h9-12,18H,6-8,13-17H2,1-5H3,(H,27,30);1H
• InChI Key: JAOARNJSTYMXCP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(C)C)C(=O)OCC.Cl
• Molecular Formula: C26H38ClN3O5S2
• Molecular Weight: 572.2 g/mol

Description

Ethyl 2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C26H38ClN3O5S2 and its molecular weight is 572.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research efforts have focused on synthesizing novel heterocyclic compounds using precursors with complex structures similar to the one . For instance, Zhu et al. (2003) demonstrated an expedient phosphine-catalyzed [4 + 2] annulation, employing ethyl 2-methyl-2,3-butadienoate to undergo [4 + 2] annulation with N-tosylimines. This process yields highly functionalized tetrahydropyridines, showcasing the application in synthesizing nitrogen-containing heterocycles, which are significant in medicinal chemistry and organic synthesis (Zhu, Lan, & Kwon, 2003).

Anticancer Agent Synthesis

Complex molecules similar to the one mentioned have been explored for their potential in anticancer therapy. For example, Temple et al. (1983) worked on synthesizing potential anticancer agents by modifying pyridine derivatives. Their research highlights the importance of structural modification of pyridine and related heterocycles for developing new therapeutic agents (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).

Luminescent Materials Development

The synthesis of metal-organic frameworks (MOFs) utilizing carboxylate and amide functionalities, akin to the compound of interest, has been reported by Sun et al. (2012). These MOFs exhibit interesting luminescent properties, making them potential candidates for applications in sensing, light-emitting devices, and photocatalysis. The study demonstrates the versatility of such complex molecules in materials science, particularly in constructing advanced functional materials (Sun, Huang, Tian, Song, Zhu, Yuan, Xu, Luo, Liu, Feng, & Luo, 2012).